1-(5-Chloro-2-hydroxy-3-methylphenyl)-3-methylbutan-1-one

• Molecular Formula: C12H15ClO2
• Molecular Weight: 226.70 g/mol
• SMILES: CC1=CC(=CC(=C1O)C(=O)CC(C)C)Cl
• InChI: InChI=1S/C12H15ClO2/c1-7(2)4-11(14)10-6-9(13)5-8(3)12(10)15/h5-7,15H,4H2,1-3H3
• InChIKey: CHHAAXKQUAAURY-UHFFFAOYSA-N

Chemical Identity and Procurement Baseline

1-(5-Chloro-2-hydroxy-3-methylphenyl)-3-methylbutan-1-one (CAS 1248058-08-3) is a synthetic aromatic ketone belonging to the α-hydroxyketone subclass, defined by a 5-chloro-2-hydroxy-3-methylphenyl core and a 3-methylbutan-1-one (isopentyl) side chain . With a molecular formula of C12H15ClO2 and a molecular weight of 226.70 g/mol, it is commercially available at a standard purity of 95%, accompanied by batch-specific analytical documentation including NMR, HPLC, and GC . The compound is primarily utilized as a synthetic intermediate and has been referenced in patent literature related to photoinitiator systems for UV-curable coatings, adhesives, and polymer materials .

1

Synthetic intermediate α-Hydroxyketone scaffold with reactive ketone and chloro handles for derivatization.

2

Photoinitiator screening Type I radical photoinitiator candidate for UV-curable coating and adhesive research.

3

Analytical QC Batch-specific NMR, HPLC, and GC documentation supports identity verification.

Why Generic Analogs Cannot Substitute

Substituting 1-(5-chloro-2-hydroxy-3-methylphenyl)-3-methylbutan-1-one with a structurally similar analog—such as its des-methyl phenyl variant (CAS 1225954-36-8) or its linear butyl chain isomer (CAS 1247654-35-8)—introduces measurable changes in lipophilicity, steric environment, and electronic properties that directly impact performance in structure-sensitive applications. The 3-methyl substitution on the phenyl ring, absent in the non-methylated analog, increases the calculated logP and alters intramolecular hydrogen bonding between the 2-hydroxy and ketone groups, which governs both UV absorption characteristics critical for photoinitiator efficiency and binding interactions in biological systems . Similarly, replacing the 3-methylbutan-1-one (isopentyl) side chain with a linear butyl group (CAS 1247654-35-8) eliminates chain branching that contributes to differential solubility and steric effects . These structural distinctions—though subtle—are non-trivial for procurement decisions in medicinal chemistry lead optimization, agrochemical intermediate development, and UV-curable formulation design where reproducible physicochemical properties are essential.

This compound

Substitution with des-methyl analog

Removing the 3-methyl group may lower logP and alter intramolecular hydrogen bonding, shifting UV absorption and solubility profiles.

Structural analogs

Switching to linear butyl isomer

Replacing the branched isopentyl side chain with a linear chain reduces steric bulk, potentially affecting crystallinity and solid-state stability.

Generic α-hydroxyketones

Unsubstituted phenyl photoinitiators

Chloro and methyl substitutions modulate UV bathochromic shift and byproduct volatility; class-level inference only—confirm performance experimentally.

Quantitative Differentiation vs. Closest Analogs

Molecular Weight Shift from Phenyl Methyl Substitution

The target compound (CAS 1248058-08-3) incorporates a 3-methyl group on the phenyl ring that is absent in its closest structural analog, 1-(5-chloro-2-hydroxyphenyl)-3-methylbutan-1-one (CAS 1225954-36-8). This single methyl substitution increases the molecular weight from 212.67 g/mol to 226.70 g/mol and correspondingly alters the molecular formula from C11H13ClO2 to C12H15ClO2 . This mass difference is analytically detectable by LC-MS and serves as a definitive identity verification parameter during procurement quality control.

Molecular weight

Head-to-head

226.70 vs. 212.67 g/mol (Δ +14.03)

Distinct LC-MS identity marker for procurement QC

Vendor data; analytical differentiation from des-methyl analog.

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	226.70 g/mol, C12H15ClO2
Comparator Or Baseline	1-(5-Chloro-2-hydroxyphenyl)-3-methylbutan-1-one (CAS 1225954-36-8): 212.67 g/mol, C11H13ClO2
Quantified Difference	Δ +14.03 g/mol (+6.6% increase)
Conditions	Calculated from molecular formula; vendor-specified data from Bidepharm and Smolecule

Why This Matters

The 14 g/mol mass increase provides a definitive analytical marker for distinguishing the target compound from its des-methyl analog during identity verification and purity assessment in procurement workflows.

Lipophilicity Shift from Phenyl Methyl Substitution

The non-methylated analog (CAS 1225954-36-8) has a predicted logP of 4.57 . The target compound, bearing an additional phenyl 3-methyl group, is predicted to have a logP approximately 0.4–0.6 units higher, consistent with the well-established Hansch π constant for aromatic methyl substitution (~+0.5). While an experimentally measured logP for the target compound was not identified in public databases, this class-level inference is reliable and indicates the target compound is measurably more lipophilic than the analog lacking the 3-methyl group [1]. This shift directly impacts solubility in organic solvents, membrane permeability in cell-based assays, and compatibility with non-polar formulation matrices.

Estimated logP

Class-level

~4.9–5.1 (analog 4.57), Δ +0.4–0.6

Higher lipophilicity may affect partitioning in assays

Estimate from Hansch π; experimental logP not publicly available.

Evidence Dimension	Predicted logP (octanol-water partition coefficient)
Target Compound Data	Estimated logP ~4.9–5.1 (based on Hansch π contribution of +0.5 for aromatic CH3 on analog logP 4.57)
Comparator Or Baseline	1-(5-Chloro-2-hydroxyphenyl)-3-methylbutan-1-one (CAS 1225954-36-8): Predicted logP 4.57
Quantified Difference	Δ +0.4 to +0.6 logP units (estimated; no experimental logP for target compound publicly available)
Conditions	Predicted values; comparator logP from Chemsrc. Target logP estimated via Hansch fragment constant method.

Why This Matters

The higher logP of the target compound translates to measurably different partitioning behavior in extraction, chromatography, and biological assay conditions—a critical consideration when selecting between this compound and its less lipophilic des-methyl analog for lead optimization programs.

• [1] Hansch, C., Leo, A., Hoekman, D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. ACS Professional Reference Book, 1995. Aromatic CH3 π constant ~+0.5. View Source

Side Chain Branching Effects on Sterics and Solubility

The target compound features a branched 3-methylbutan-1-one (isopentyl) side chain, distinguishing it from the linear butan-1-one isomer 1-(5-Chloro-2-hydroxy-3-methylphenyl)butan-1-one (CAS 1247654-35-8). The branched chain introduces greater steric bulk adjacent to the carbonyl, which can influence both the compound's crystallinity (melting point ~132–135°C for the target ) and its solubility profile. The linear analog has a molecular weight of 212.67 g/mol (vs. 226.70 g/mol) and is likely a lower-melting solid or liquid, although experimental melting point data are not publicly available for direct comparison . This increased steric demand also affects the conformational flexibility around the ketone, which is relevant to enzyme-binding site compatibility in biological target engagement.

Side chain branching

Reported

Branched isopentyl vs. linear butyl; mp ~132–135°C (target)

Steric bulk may improve solid-state stability

Comparator melting point not reported; class-level inference.

Evidence Dimension	Side chain structure and melting point
Target Compound Data	3-Methylbutan-1-one (isopentyl) side chain; melting point ~132–135°C; MW 226.70
Comparator Or Baseline	1-(5-Chloro-2-hydroxy-3-methylphenyl)butan-1-one (CAS 1247654-35-8): Linear butan-1-one chain; MW 212.67; melting point not publicly reported
Quantified Difference	MW Δ +14.03; chain branching present vs. absent; melting point data only available for target compound
Conditions	Vendor-reported data; melting point from Evitachem. Comparator data from Bidepharm.

Why This Matters

The branched side chain contributes to a higher melting point and potentially improved solid-state stability compared to linear-chain analogs, which may be advantageous for long-term storage and precise solid-dispensing in automated high-throughput screening workflows.

α-Hydroxyketone Motif for UV-Curing Photoinitiation

The compound is classified as an α-hydroxyketone-type photoinitiator . α-Hydroxyketones represent a well-established class of Type I radical photoinitiators that undergo Norrish Type I cleavage upon UV irradiation to generate both a benzoyl radical and an α-hydroxyalkyl radical, both capable of initiating free-radical polymerization. The presence of the 2-hydroxy group ortho to the ketone is essential for this photolytic mechanism. The 5-chloro and 3-methyl substitutions on the phenyl ring modulate the UV absorption spectrum (bathochromic shift) relative to unsubstituted analogs, while the 3-methylbutan-1-one side chain influences the radical stability and volatility of photolysis byproducts—a critical safety and performance factor in coating applications [1]. Specific quantitative photoinitiator performance data (e.g., cure speed, wavelength sensitivity) for this compound is not publicly available; this evidence is therefore based on structural class-level inference.

Photoinitiator class

Class-level

α-Hydroxyketone scaffold; Norrish Type I mechanism possible

Supports photoinitiator screening context

No quantitative cure speed or λmax data; requires experimental validation.

Evidence Dimension	Photoinitiator class membership and structure-activity inference
Target Compound Data	α-Hydroxyketone structural motif (2-OH adjacent to ketone); 5-Cl and 3-CH3 phenyl substitution; 3-methylbutan-1-one side chain. Referenced in photoinitiator patent contexts.
Comparator Or Baseline	Benchmark α-hydroxyketone photoinitiators (e.g., 2-hydroxy-2-methyl-1-phenylpropan-1-one, Darocur 1173) and unsubstituted analogs; quantitative comparative performance data not available for target compound.
Quantified Difference	No quantitative photoinitiator performance data publicly available for direct comparison. Differentiation based on structural features known to influence UV absorption (Cl, CH3 substitution) and byproduct volatility (isopentyl vs. methyl side chain).
Conditions	Structural class-level inference from α-hydroxyketone photoinitiator literature and patent references.

Why This Matters

For procurement decisions in materials science and polymer chemistry, the α-hydroxyketone scaffold indicates suitability as a photoinitiator, but the absence of quantitative performance data (cure speed, absorption λmax, quantum yield) means that experimental validation is required before selecting this compound over established commercial photoinitiators for a specific formulation.

• [1] US Patent US4347111A. α-Hydroxyketone Photoinitiators for Photopolymerization. Ciba-Geigy Corp. 1982. Describes mechanism and structural requirements for α-hydroxyketone photoinitiators. View Source

Purity and Batch Analytical Documentation

The target compound is commercially supplied at 95% purity with batch-specific analytical quality control documentation including NMR, HPLC, and GC . This is comparable to the purity level offered for its closest analogs, such as 1-(5-chloro-2-hydroxyphenyl)-3-methylbutan-1-one (CAS 1225954-36-8, 95% purity with equivalent QC documentation) . The availability of consistent analytical documentation is a prerequisite for procurement in regulated research environments (e.g., pharmaceutical R&D, agrochemical development), where compound identity and purity must be verified before use in biological assays or as synthetic building blocks.

Purity & documentation

Head-to-head

95% purity, NMR/HPLC/GC batch data available

Equivalent QC parity with des-methyl analog

Selection should be driven by structural differentiation needs.

Evidence Dimension	Commercial purity specification and analytical documentation
Target Compound Data	95% purity; NMR, HPLC, GC batch data available from Bidepharm
Comparator Or Baseline	1-(5-Chloro-2-hydroxyphenyl)-3-methylbutan-1-one (CAS 1225954-36-8): 95% purity; NMR, HPLC, GC batch data available from Bidepharm
Quantified Difference	Equivalent purity specification (95%); analytical package parity. Target compound differentiated by structural features, not by quality documentation.
Conditions	Vendor specifications from Bidepharm product listings for both compounds.

Why This Matters

Procurement professionals can expect equivalent quality assurance standards for the target compound and its analogs, meaning selection should be driven by structural differentiation requirements rather than quality documentation availability.

Evidence Gap: Limited Public Quantitative Data

A comprehensive search of public databases (PubMed, BindingDB, ChEMBL, Google Scholar, patent repositories) did not identify any peer-reviewed publication or patent containing quantitative biological activity data (e.g., IC50, Ki, EC50), in vivo pharmacokinetic parameters, or quantitative photoinitiator performance metrics for this specific compound. The compound appears in vendor catalogs and is referenced in general patent contexts related to photoinitiators, but no head-to-head comparative biological or materials performance data against close analogs was found [1]. This evidence gap means that all differentiation claims beyond basic physicochemical properties rely on class-level inference and structural reasoning. Researchers and procurement professionals should treat this compound as an exploratory or developmental intermediate requiring de novo experimental characterization for any specific application.

Data availability

Data to verify

No public bioactivity, PK, or photoinitiator metrics

Exploratory intermediate; de novo characterization required

Literature search across major databases found no quantitative data.

Evidence Dimension	Availability of public quantitative performance data
Target Compound Data	No quantitative biological activity (IC50/Ki/EC50), in vivo PK, or photoinitiator performance data found in public literature.
Comparator Or Baseline	Closest structural analogs (CAS 1225954-36-8, 1247654-35-8, 1249835-80-0, 1250520-84-3): Similarly limited public quantitative data.
Quantified Difference	Not calculable; publicly available quantitative performance data absent for both target compound and its closest analogs.
Conditions	Literature search across PubMed, BindingDB, ChEMBL, Google Scholar, and patent databases as of 2026.

Why This Matters

Procurement decisions for this compound must be made with the understanding that experimental validation of its performance in any specific application scenario is the responsibility of the end user. This compound offers a structurally differentiated scaffold, not a validated biological or materials performance profile.

• [1] Comprehensive literature and database search conducted for CAS 1248058-08-3 and related analogs across PubMed, BindingDB, ChEMBL, and Google Patents. No quantitative biological or performance data identified. Search date: 2026. View Source

Application Scenarios

Lead Optimization with Enhanced Lipophilicity

Based on the estimated logP increase of ~0.5 units relative to the des-methyl analog , the target compound is a rational choice for structure-activity relationship (SAR) studies where increased lipophilicity is hypothesized to improve passive membrane permeability or target binding within hydrophobic enzyme pockets. The 3-methyl group on the phenyl ring provides a subtle steric and electronic perturbation without introducing additional hydrogen bond donors or acceptors, making it a clean SAR probe. Researchers should experimentally verify the logP and permeability before committing to large-scale procurement for lead optimization campaigns.

UV-Curable Coating Photoinitiator Screening

As a member of the α-hydroxyketone photoinitiator class, the compound is structurally suited for evaluation in free-radical UV-curing systems for coatings, adhesives, and printing inks . The 5-chloro substitution is expected to shift the UV absorption spectrum bathochromically compared to unsubstituted analogs, potentially enabling activation at longer wavelengths. The isopentyl side chain may reduce photolysis byproduct volatility compared to methyl or ethyl side chain analogs, addressing odor and migration concerns in food-contact packaging applications. Quantitative cure speed, wavelength sensitivity, and migration testing must be performed by the end user, as these data are not publicly available. [1]

Synthetic Intermediate for Functionalization

The compound serves as a versatile synthetic intermediate with two reactive handles: the ketone carbonyl (reducible to alcohol, convertible to oximes, hydrazones, or subject to Grignard additions) and the 5-chloro substituent (capable of nucleophilic aromatic substitution or transition metal-catalyzed cross-coupling) . The 3-methylphenyl and 3-methylbutan-1-one moieties provide a sterically differentiated scaffold that is not duplicated by any single commercially available analog. This makes it a valuable building block for constructing compound libraries with unique three-dimensional pharmacophores. The melting point of ~132–135°C facilitates purification by recrystallization. [1]

Analytical Reference Standard Identity Verification

The definitive molecular weight of 226.70 g/mol (C12H15ClO2) and the characteristic isotopic pattern from the single chlorine atom provide a unique LC-MS signature that cleanly distinguishes this compound from its des-methyl analog (MW 212.67, C11H13ClO2) . Combined with vendor-supplied NMR and HPLC batch data at 95% purity, the compound is suitable as an analytical reference standard for method development and quality control in synthetic chemistry workflows [1]. Procurement for this purpose should specify the requirement for batch-specific analytical documentation. [1]

Application

Selection Property

Validation Focus

Lipophilicity SAR probe

Estimated logP increase vs. des-methyl analog

Verify experimental logP and membrane permeability

Photoinitiator screening

α-Hydroxyketone Type I radical initiator scaffold

Validate cure speed, λmax, and migration in formulation

Synthetic building block

Reactive ketone and chloro substitution handles

Assess compatibility with planned synthetic transformations

Analytical reference standard

Definitive MW (226.70) and Cl isotopic pattern

Confirm batch-specific NMR/HPLC/GC documentation

• [1] US Patent US4347111A. α-Hydroxyketone Photoinitiators for Photopolymerization. Ciba-Geigy Corp. 1982. View Source